![molecular formula C20H26N2O B6002984 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine](/img/structure/B6002984.png)
1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine, also known as EPP, is a compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been used in scientific research to study its mechanism of action and its effects on the human body. EPP has been found to have potential therapeutic applications, but it also has some limitations for use in laboratory experiments.
Mechanism of Action
The mechanism of action of 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine is not fully understood, but it is thought to act as a serotonin and dopamine receptor agonist. It has been found to increase the release of these neurotransmitters in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects on the human body. It has been shown to increase heart rate, blood pressure, and body temperature. It has also been found to have effects on cognitive function, mood, and behavior.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine in laboratory experiments is its potential therapeutic applications. It has been found to have potential as a treatment for various neurological and psychiatric disorders. However, one limitation of using this compound in laboratory experiments is its psychoactive effects, which may confound the results of experiments.
Future Directions
There are several future directions for research on 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine. One area of research could focus on the development of this compound derivatives with improved therapeutic properties and reduced psychoactive effects. Another area of research could focus on the use of this compound in combination with other drugs for the treatment of neurological and psychiatric disorders. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its effects on the human body.
Synthesis Methods
The synthesis of 1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine involves the reaction of 1-(2-ethoxyphenyl)piperazine with 2-phenylethylamine in the presence of a catalyst. The resulting compound is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have potential therapeutic applications for the treatment of various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. This compound has also been studied for its potential use as a cognitive enhancer.
Properties
IUPAC Name |
1-(2-ethoxyphenyl)-4-(2-phenylethyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O/c1-2-23-20-11-7-6-10-19(20)22-16-14-21(15-17-22)13-12-18-8-4-3-5-9-18/h3-11H,2,12-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKYSDKRFVCVDRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2CCN(CC2)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.